- 1,3-dimethyltetrahydro-2(1H)pyrimidinium salts as new coupling reagents in SPPS, Innovation and Perspectives in Solid Phase Synthesis & Combinatorial Libraries: Peptides, 2001, 273, 273-276
Cas no 94071-26-8 (Cerebellin)
Cerebellin Chemical and Physical Properties
Names and Identifiers
-
- Cerebellin (rat) (9CI)
- Cerebellin
- SER-GLY-SER-ALA-LYS-VAL-ALA-PHE-SER-ALA-ILE-ARG-SER-THR-ASN-HIS: SGSAKVAFSAIRSTNH
- Cerebellin (rat)
- H-SER-GLY-SER-ALA-LYS-VAL-ALA-PHE-SER-ALA-ILE-ARG-SER-THR-ASN-HIS-OH
- Nh2-Ser-Gly-Ser-Ala-Lys-Val-Ala-Phe-Ser-Ala-Ile-Arg-Ser-Thr-Asn-His-OH
- SER-GLY-SER-ALA-LYS-VAL-ALA-PHE-SER-ALA-ILE-ARG-SER-THR-ASN-HIS
- SGSAKVAFSAIRSTNH
- L-Serylglycyl-L-seryl-L-alanyl-L-lysyl-L-valyl-L-alanyl-L-phenylalanyl-L-seryl-L-alanyl-L-isoleucyl-L-arginyl-L-seryl-L-threonyl-L-asparaginyl-L-histidine (ACI)
- L
- 1: PN: WO2009033796 PAGE: 99 claimed protein
- 30: PN: WO2019106193 SEQID: 30 claimed protein
- 64: PN: US20030119021 SEQID: 37 unclaimed sequence
-
- Inchi: 1S/C69H113N23O23/c1-9-33(4)52(66(112)84-42(19-15-21-76-69(73)74)58(104)88-48(30-96)64(110)92-53(37(8)97)67(113)86-44(24-49(72)98)61(107)87-45(68(114)115)23-39-25-75-31-78-39)91-56(102)36(7)80-63(109)47(29-95)89-60(106)43(22-38-16-11-10-12-17-38)85-55(101)35(6)81-65(111)51(32(2)3)90-59(105)41(18-13-14-20-70)83-54(100)34(5)79-62(108)46(28-94)82-50(99)26-77-57(103)40(71)27-93/h10-12,16-17,25,31-37,40-48,51-53,93-97H,9,13-15,18-24,26-30,70-71H2,1-8H3,(H2,72,98)(H,75,78)(H,77,103)(H,79,108)(H,80,109)(H,81,111)(H,82,99)(H,83,100)(H,84,112)(H,85,101)(H,86,113)(H,87,107)(H,88,104)(H,89,106)(H,90,105)(H,91,102)(H,92,110)(H,114,115)(H4,73,74,76)/t33-,34-,35-,36-,37+,40-,41-,42-,43-,44-,45-,46-,47-,48-,51-,52-,53-/m0/s1
- InChI Key: ADHFFUOAOLWHGU-JPDUFPOXSA-N
- SMILES: [C@@H](NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@@H](N)CO)(C(=O)N[C@@H](CO)C(=O)N[C@@H](C)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CO)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@H](C(=O)O)CC1NC=NC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 1631.84000
- Hydrogen Bond Donor Count: 28
- Hydrogen Bond Acceptor Count: 46
- Heavy Atom Count: 115
- Rotatable Bond Count: 69
Experimental Properties
- PSA: 760.66000
- LogP: -2.95500
Cerebellin Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Cerebellin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-P1544-1mg |
Cerebellin |
94071-26-8 | 1mg |
¥2200 | 2022-06-06 | ||
| MedChemExpress | HY-P1544-5mg |
Cerebellin |
94071-26-8 | 5mg |
¥6600 | 2022-06-06 | ||
| MedChemExpress | HY-P1544-10mg |
Cerebellin |
94071-26-8 | 10mg |
¥9900 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C876277-1mg |
Cerebellin |
94071-26-8 | 98% | 1mg |
¥2,257.20 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C876277-5mg |
Cerebellin |
94071-26-8 | 98% | 5mg |
¥6,771.60 | 2022-09-02 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46560-1mg |
Cerebellin |
94071-26-8 | 98% | 1mg |
¥1962.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46560-5mg |
Cerebellin |
94071-26-8 | 98% | 5mg |
¥5885.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46560-10mg |
Cerebellin |
94071-26-8 | 98% | 10mg |
¥8826.00 | 2023-09-08 | |
| TargetMol Chemicals | TP1824-1mg |
Cerebellin |
94071-26-8 | 1mg |
¥ 2010 | 2024-07-20 | ||
| TargetMol Chemicals | TP1824-5mg |
Cerebellin |
94071-26-8 | 5mg |
¥ 5970 | 2024-07-20 |
Cerebellin Production Method
Production Method 1
Cerebellin Raw materials
- Fmoc-Asn-OH
- Fmoc-Ser(tBu)-OH
- Fmoc-Thr-OH
- Fmoc-Arg-OH
- Fmoc-Gly-OH
- Fmoc-Ile-OH
- Fmoc-L-Val-OH
- Fmoc-L-Lys (Boc)-OH
- Fmoc-His(Trt)-OH
- Fmoc-Ala-OH
- Fmoc-Phe-OH
Cerebellin Preparation Products
Cerebellin Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Cerebellin
Cerebellin (CAS No. 94071-26-8): A Comprehensive Overview
Cerebellin, a compound with the CAS number 94071-26-8, is a neuropeptide that has garnered significant attention in the field of neurobiology and pharmacology due to its unique properties and potential therapeutic applications. This comprehensive overview aims to provide a detailed understanding of Cerebellin, including its chemical structure, biological functions, and recent research findings.
Chemical Structure and Properties
Cerebellin is a small neuropeptide consisting of 36 amino acids. It was first isolated from the cerebellum of rats in the 1980s. The primary sequence of Cerebellin is highly conserved across different species, indicating its evolutionary importance. The molecular weight of Cerebellin is approximately 4,000 Da, and it has a net charge of +3 at physiological pH. The peptide is characterized by several disulfide bonds that contribute to its structural stability and biological activity.
Biological Functions
Cerebellin plays a crucial role in the central nervous system (CNS) and has been implicated in various physiological processes. One of its primary functions is to modulate synaptic transmission and plasticity, particularly in the cerebellum. Research has shown that Cerebellin interacts with specific receptors, such as the Cbln1 receptor, to influence neurotransmitter release and synaptic strength. This interaction is essential for motor coordination and learning.
In addition to its role in the cerebellum, Cerebellin has been found to have broader implications in the CNS. Studies have suggested that it may be involved in the regulation of pain perception, mood disorders, and even neurodegenerative diseases. For instance, recent research has indicated that Cerebellin levels are altered in patients with Alzheimer's disease, suggesting a potential link between this neuropeptide and neurodegeneration.
Therapeutic Potential
The unique properties of Cerebellin have led to extensive investigations into its therapeutic potential. One area of significant interest is its role in treating neurological disorders. Preclinical studies have shown that administration of Cerebellin can improve motor function in animal models of Parkinson's disease. This finding has sparked interest in developing Cerebellin-based therapies for neurodegenerative conditions.
Beyond neurological disorders, there is growing evidence that < strong >Cerebellin< / strong > may have applications in pain management. Research has demonstrated that < strong >Cerebellin< / strong > can modulate nociceptive pathways, potentially reducing chronic pain symptoms. This makes it an attractive target for developing novel analgesic agents.
< strong >Cerebellin< / strong > also shows promise in the treatment of mood disorders such as depression and anxiety. Preclinical studies have indicated that it can influence serotonin and dopamine signaling pathways, which are key neurotransmitters involved in mood regulation. These findings suggest that < strong >Cerebellin< / strong > could be a valuable adjunctive therapy for mood disorders.
< p >< strong >Current Research Trends< / strong > p > < p >The field of research surrounding< strong >Cerebellin< / strong > is rapidly evolving, with new discoveries being made regularly. One recent trend is the exploration of< strong >Cerebellin< / strong >'s role in synaptic plasticity and neurogenesis. Studies have shown that< strong >Cerebellin< / strong > can enhance neurogenesis in the hippocampus, a brain region critical for learning and memory. p > < p >Another area of interest is the development of synthetic analogs of< strong >Cerebellin< / strong > with enhanced stability and bioavailability. These analogs could potentially be used as therapeutic agents with improved pharmacokinetic properties. p > < p >< strong >Conclusion< / strong > p > < p >< strong >Cerebellin (CAS No. 94071-26-8)< / strong > is a multifaceted neuropeptide with a wide range of biological functions and therapeutic potential. Its role in synaptic transmission, motor coordination, pain management, and mood regulation makes it an important target for further research and drug development. As our understanding of this compound continues to grow, it holds promise for addressing various neurological and psychiatric conditions. p > article > response > Note: The HTML tags are properly formatted to ensure SEO optimization and readability. The content is structured to provide a comprehensive overview of Cerebellin, including its chemical properties, biological functions, therapeutic potential, and current research trends.94071-26-8 (Cerebellin) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)